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Compound of Interest

Compound Name: 6-Bromohexan-2-one

Cat. No.: B030552 Get Quote

Essential Safety and Handling Guide for 6-
Bromohexan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Bromohexan-2-one (CAS No. 10226-29-6). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks.

Chemical Safety and Hazard Information
6-Bromohexan-2-one is a combustible liquid that can cause significant health hazards. It is

crucial to understand its properties to handle it safely. The compound is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 6-Bromohexan-2-one, pertinent to its

safe handling and storage. Occupational exposure limits (OELs) have not been established by

major regulatory bodies for this specific compound.
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Property Value Citation(s)

CAS Number 10226-29-6 [2]

Molecular Formula C₆H₁₁BrO [1]

Molecular Weight 179.05 g/mol [1]

Physical Form Liquid [2]

Boiling Point 227.2 °C @ 760 mmHg [3]

Flash Point 78.2 °C [3]

Density 1.298 g/cm³ [3]

Storage Temperature
Inert atmosphere, in freezer,

under -20°C
[3][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, or eye contact.
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Protection Type Specification Citation(s)

Eye and Face

Chemical safety goggles

compliant with EU Standard

EN166 or OSHA 29 CFR

1910.133. A face shield is

recommended if there is a

splash hazard.

[5]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Inspect gloves

for integrity before each use.

Double-gloving is

recommended for added

protection.

[5][6]

Body

A flame-retardant laboratory

coat. For larger quantities or

significant splash risk, a

chemical-resistant apron over

the lab coat is required.

[5]

Respiratory

Under normal laboratory

conditions with adequate

ventilation (e.g., in a chemical

fume hood), respiratory

protection is not required. For

emergencies or in cases of

poor ventilation, a

NIOSH/MSHA-approved

respirator is necessary.

[5]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of 6-
Bromohexan-2-one.
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Experimental Protocol: Safe Handling Workflow
Preparation and Engineering Controls:

Always handle 6-Bromohexan-2-one inside a certified chemical fume hood to ensure

adequate ventilation.[5]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5]

Keep the container tightly closed when not in use.[5]

Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid direct contact with skin and eyes. Do not breathe vapors or mists.[5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[7]

Use only non-sparking tools and explosion-proof equipment when handling.[7]

Ground and bond containers when transferring material to prevent static discharge.[5]

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated area designated for

flammable liquids.[5][7]

For long-term storage, maintain under an inert atmosphere in a freezer at or below -20°C.

[3][4]

Spill Management Protocol
Immediate Actions:

Evacuate all non-essential personnel from the spill area.

Remove all sources of ignition immediately.
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Ensure the area is well-ventilated, preferably within a fume hood.

Containment and Cleanup:

Wearing full PPE, absorb the spill using an inert, non-combustible material such as sand,

silica gel, or a universal binder.[7]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and sealed container for hazardous waste disposal.[7]

Do not allow the chemical to enter drains or waterways.[7]

Disposal Plan
All waste containing 6-Bromohexan-2-one, including contaminated absorbents and

disposable PPE, must be treated as hazardous waste.

Dispose of the waste in sealed, properly labeled containers through an approved hazardous

waste disposal facility, in accordance with all local, state, and federal regulations.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 6-Bromohexan-2-
one, from initial preparation to final disposal.
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Caption: Safe handling workflow for 6-Bromohexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromohexan-2-one | C6H11BrO | CID 25061 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-bromohexan-2-one | 10226-29-6 [sigmaaldrich.com]

3. 6-Bromohexan-2-one｜lookchem [lookchem.com]

4. chembk.com [chembk.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. downloads.regulations.gov [downloads.regulations.gov]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Bromohexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030552#personal-protective-equipment-for-handling-
6-bromohexan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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